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Compound of Interest

Compound Name: RAD-150?

Cat. No.: B8300937 Get Quote

An In-depth Technical Guide to RAD-150 (TLB-150 Benzoate)

This document provides a comprehensive technical overview of RAD-150, also known as TLB-

150 Benzoate, a selective androgen receptor modulator (SARM). It is intended for researchers,

scientists, and professionals in the field of drug development. This guide covers the chemical

structure, synthesis, and mechanism of action of RAD-150, presenting data in a structured and

accessible format.

Chemical Structure and Properties
RAD-150 is a non-steroidal SARM and is structurally an analog of RAD-140 (Testolone).[1][2] It

is specifically a benzoate ester derivative of RAD-140.[3][4][5] This chemical modification,

known as esterification, involves the addition of a benzoate ester group to the parent RAD-140

molecule.[4][6][7] This structural change is designed to improve the compound's stability,

extend its half-life, and enhance its bioavailability compared to RAD-140.[2][3][4][6]

The key chemical identifiers and properties of RAD-150 are summarized in the table below.
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Property Value

Synonyms
TLB-150 Benzoate, RAD-140 benzoate ester[1]

[8][9]

IUPAC Name

(1R,2S)-1-((3-chloro-4-cyano-2-

methylphenyl)amino)-1-(5-(4-

cyanophenyl)-1,3,4-oxadiazol-2-yl)propan-2-yl

benzoate[10]

CAS Number 1208070-53-4[5][9][10][11]

Molecular Formula C₂₇H₂₀ClN₅O₃[3][5][8][9][10]

Molecular Weight ~497.9 g/mol [3][8][12]

Purity Typically >99% for research compounds[9]

Half-Life Approximately 48-60 hours[1][8]

Solubility Soluble in polyglycols and methanol[5][9]

Synthesis of RAD-150
The synthesis of RAD-150 is achieved through the chemical modification of RAD-140. While

specific, proprietary synthesis protocols are not publicly detailed, the core process is

understood to be esterification.[2][4]

Experimental Protocol: General Esterification of RAD-
140
The conversion of RAD-140 to RAD-150 involves an acid-catalyzed substitution reaction where

the hydroxyl group in the RAD-140 structure is converted into a benzoate ester.[7]

Starting Material: High-purity RAD-140 ((2-chloro-4-(((1R,2S)-1-(5-(4-cyanophenyl)-1,3,4-

oxadiazol-2-yl)-2-hydroxypropyl)amino)-3-methylbenzonitrile)).

Reagent: Benzoic acid or a more reactive derivative like benzoyl chloride.

Catalyst: A strong acid catalyst (e.g., sulfuric acid) is typically used to facilitate the reaction.
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Solvent: An appropriate non-reactive organic solvent.

Reaction Conditions: The mixture of RAD-140, the benzoylating agent, and the catalyst in a

suitable solvent is typically heated to drive the reaction to completion. Reaction time and

temperature are critical parameters that would be optimized to maximize yield and purity.

Work-up and Purification: Following the reaction, the mixture is neutralized, and the crude

RAD-150 is extracted. Purification is then performed, likely using techniques such as column

chromatography or recrystallization to isolate the final product with high purity.

This process results in the attachment of a benzoate ester group, which enhances the

molecule's lipophilicity and is responsible for its extended half-life and improved stability.[4][7]

Mechanism of Action and Signaling Pathway
RAD-150 functions as a Selective Androgen Receptor Modulator (SARM).[1][3] Its mechanism

of action is centered on its high affinity and selective binding to androgen receptors (AR)

located in skeletal muscle and bone tissue.[1][2][3][6][13][14][15]

Upon binding to the androgen receptor, RAD-150 initiates a cascade of downstream signaling

events that mimic the anabolic effects of natural androgens like testosterone.[1] This targeted

activation promotes muscle protein synthesis and nitrogen retention, which are crucial

processes for the development of lean muscle mass.[1][15] By selectively targeting AR in

muscle and bone, RAD-150 is designed to elicit tissue-specific anabolic effects while

minimizing the undesirable androgenic side effects on other tissues, such as the prostate, that

are common with traditional anabolic steroids.[1][2][15] It is important to note that, like other

SARMs, RAD-150 can suppress the body's natural testosterone production.[1]

The signaling pathway for RAD-150's anabolic action is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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